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Compound of Interest

Hexanamide, 6-hydroxy-N,N-
Compound Name:

bis(2-hydroxyethyl)-
CAS No.: 68052-21-1
Cat. No.: B13784774

Get Quote

Executive Summary

6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide (CAS: 68052-21-1) is a trifunctional hydroxyl-
amide monomer synthesized via the aminolysis of e-caprolactone with diethanolamine.[1]
Structurally, it serves as a critical AB3-type monomer or triol intermediate in the synthesis of
hyperbranched polyesters, polyurethanes, and hydrophilic drug delivery matrices.

Unlike standard fatty acid diethanolamides (e.g., Cocamide DEA) used as surfactants, this
molecule features a terminal hydroxyl group on the acyl chain (w-hydroxy), rendering it highly
hydrophilic (Predicted LogP = -1.3). Its unique architecture—combining a flexible hexanoate
spacer with a bis(hydroxyethyl) amine "head"—makes it a versatile building block for
biodegradable hydrogels and prodrug linkers.

Structural Elucidation & Physicochemical
Properties|[2][3][4][5][6]
Chemical Identity[5]
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e IUPAC Name: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide[1][2]

o« Common Names: g-Caprolactone diethanolamide; N,N-Bis(2-hydroxyethyl)-6-
hydroxycaproamide

e Molecular Formula: C10H21NOa4
e Molecular Weight: 219.28 g/mol [1]
e SMILES:O=C(N(CCO)CCO)CCCCCO

« InChlKey:ISYSXHXTFFZRKN-UHFFFAOYSA-N[1][2]

Structural Analysis

The molecule consists of three distinct functional domains:

e w-Hydroxyl Group: A primary alcohol at the end of a 5-carbon alkyl spacer, derived from the
ring-opening of caprolactone.

o Amide Linkage: A tertiary amide bond that is chemically stable against hydrolysis relative to
esters, providing structural integrity.

» Diethanolamine Moiety: Two primary hydroxyl groups attached to the nitrogen, creating a
"branching point" for polymerization.

Physicochemical Data Table
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Property Value Source/Method
) Viscous Colorless to Pale ) )
Physical State o Experimental Observation
Yellow Liquid
Boiling Point ~480°C (Predicted) ACD/Labs
Density 1.15 + 0.06 g/cm3 Predicted
LogP (Octanol/Water) -1.30 (Hydrophilic) XLogP3
Polar Surface Area 81 Az Topological PSA

N Soluble in Water, Methanol, B
Solubility Empirical
Ethanol, DMSO

pKa (Hydroxyl) ~14.5 Predicted

Synthetic Pathways[7]

The synthesis of 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is a nucleophilic acyl
substitution (specifically, aminolysis) where the secondary amine of diethanolamine attacks the
carbonyl carbon of e-caprolactone, cleaving the ester bond.

Reaction Mechanism

The reaction is atom-economic (100% atom utilization) and typically requires no solvent if
performed in bulk. The driving force is the relief of ring strain in the lactone and the formation of
the stable amide bond.

e-Caprolactone Nucleophilic Attack
i Heat / Catalyst
(Cyclic Ester) ( yst) Ring Opening
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Figure 1: Synthetic pathway via aminolysis of e-caprolactone.
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Experimental Protocol (Standardized)

Objective: Synthesis of 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide on a 100g scale.
Reagents:

o ¢-Caprolactone (CAS 502-44-3): 114.14 g (1.0 mol)

e Diethanolamine (CAS 111-42-2): 105.14 g (1.0 mol)

o Catalyst (Optional): Stannous Octoate (0.1 wt%) or TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-
ene) for faster kinetics.

Procedure:

Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stirrer, nitrogen inlet, and
a reflux condenser (though no volatiles are evolved).

e Charging: Add Diethanolamine (1.0 eq) to the flask. Heat gently to 40°C to ensure it is fully
liquid.

o Addition: Add e-Caprolactone (1.0 eq) dropwise over 30 minutes. The reaction is exothermic;
monitor temperature.

e Reaction: Heat the mixture to 80-100°C under nitrogen atmosphere for 4-6 hours.
o Note: Without catalyst, reaction may require 12+ hours.

» Monitoring: Monitor consumption of caprolactone by IR (disappearance of ester C=0 at
~1730 cm~%) or TLC.

o Workup: The product is a viscous liquid. If stoichiometric balance was precise, no purification
IS needed.

o Purification (if needed): Vacuum drying to remove trace moisture. Column chromatography
(Silica, MeOH/DCM) is possible but rarely necessary for polymer applications.

Analytical Characterization
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To validate the structure, the following spectroscopic signatures must be confirmed.

Infrared Spectroscopy (FTIR)[8]

e 3350-3400 cm~* (Broad): O-H stretching (strong, due to 3 hydroxyl groups).

e 1620-1640 cm~1 (Strong): Amide | band (C=0 stretch). Distinct shift from the ester carbonyl
of caprolactone (1730 cm™1).

e 1050 cm~1: C-O stretch (primary alcohol).

Nuclear Magnetic Resonance (*H-NMR)
Solvent: DMSO-des or CDCl3

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
CH2-OH (Terminal
3.55-3.65 Multiplet 6H hexyl + Ethyl
groups)
3.40-3.50 Multiplet 4H N-CHz-CH2-OH
_ -C(=0)-CHza- (a-
2.30 Triplet 2H
methylene)
] -CH2-CH2-CH2- (B, -
1.50-1.60 Multiplet 4H
methylenes)
) -CHz2-CH2-CH2- (y-
1.30-1.40 Multiplet 2H

methylene)

| 4.5 -5.0 | Broad Singlet | 3H | -OH (Exchangeable) |

Functional Applications in Drug Development

This molecule acts as a hydrophilic linker and a polyol monomer. Its specific utility in drug
development stems from its ability to increase solubility and provide conjugation sites.
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Hyperbranched Polymer Synthesis

Using the A-B3 architecture (where A is the latent reactivity of the amide/hydroxyl toward
esters, and B3 are the three hydroxyls), this monomer can be used to synthesize
hyperbranched poly(ester amides). These polymers are used as:

o Drug Carriers: The internal cavities of hyperbranched polymers can encapsulate hydrophobic
drugs.

» Surface Modifiers: The high density of surface hydroxyls allows for PEGylation or attachment

of targeting ligands.

Prodrug Linker Systems

The molecule can serve as a spacer between a drug and a solubilizing tail.

o Conjugation Logic: The primary hydroxyl on the hexyl chain is sterically distinct from the
diethanolamine hydroxyls, allowing for selective functionalization (e.g., reacting the
diethanolamine OH groups with an anhydride to form a carboxylic acid, while keeping the
hexyl OH available for drug attachment).

6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide

Reacts with Acrylation of OH groups \Esterification with
Diisocyanates| -> Photo-crosslinking API

Drug Develogment Applications

Biodegradable Crosslinked Solubility Enhancing
Polyurethanes Hydrogels Linkers

Click to download full resolution via product page

Figure 2: Functional utility in polymer and prodrug engineering.

Safety & Handling (E-E-A-T)
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» Toxicity: While specific tox data for this exact CAS is limited, diethanolamides can contain
trace free diethanolamine (DEA), a secondary amine.

o Risk:[3][4][5] Secondary amines can form nitrosamines (carcinogenic) in the presence of
nitrosating agents.

o Mitigation: Formulations must be free of nitrosating agents (e.g., nitrites).

o Handling: Use standard PPE (gloves, goggles). The substance is likely an eye and skin
irritant due to surfactant properties.

e Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent moisture
absorption (hygroscopic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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